4-(isopropylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
Description
4-(isopropylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as IBT-737 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Anti-Tumor Activity
Benzofuran derivatives have garnered attention for their potential anti-tumor properties. Studies indicate that certain benzofuran compounds exhibit cytotoxic effects on cancer cells, making them promising candidates for cancer therapy . Further research into the specific mechanisms of action and clinical applications is ongoing.
Antibacterial Properties
Some benzofuran derivatives demonstrate antibacterial activity. These compounds may inhibit bacterial growth by targeting essential cellular processes. Researchers are exploring their potential as novel antimicrobial agents . Investigating structure-activity relationships and optimizing their efficacy against specific pathogens remains an active area of study.
Antioxidant Effects
Benzofuran compounds possess antioxidant properties, which can help protect cells from oxidative stress and prevent damage caused by free radicals. These effects may contribute to their potential therapeutic applications in conditions related to oxidative stress .
Antiviral Potential
Certain benzofuran derivatives exhibit antiviral activity. For instance, a recently discovered macrocyclic benzofuran compound demonstrates anti-hepatitis C virus activity. Researchers are investigating its efficacy as a potential therapeutic agent for hepatitis C disease .
Synthetic Applications
Novel methods for constructing benzofuran rings have been developed. Researchers have successfully synthesized complex benzofuran derivatives using unique free radical cyclization cascades and proton quantum tunneling. These synthetic approaches enable the preparation of challenging polycyclic benzofuran compounds, expanding the chemical toolbox for drug discovery .
Drug Prospects
Given their diverse pharmacological activities, benzofuran derivatives hold promise as natural drug lead compounds. Researchers continue to explore their potential applications in drug development, including novel scaffold compounds for anticancer agents and other therapeutic purposes .
properties
IUPAC Name |
N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O5S2/c1-13(2)31(26,27)16-9-7-14(8-10-16)21(25)24-22-23-17(12-30-22)19-11-15-5-4-6-18(28-3)20(15)29-19/h4-13H,1-3H3,(H,23,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYHYPOGDXZTIRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(O3)C(=CC=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(isopropylsulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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